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These application notes provide a detailed guide for the measurement of NETosis through the
guantification of neutrophil elastase (NE) activity using the fluorogenic substrate (Z-Ala-Ala-
Ala-Ala)2Rh110. This substrate is selectively cleaved by NE, a key enzyme released during
neutrophil extracellular trap (NET) formation, to produce the highly fluorescent compound
Rhodamine 110 (R110)[1][2][3][4][5][6]. This method offers a sensitive and quantitative
approach to study NETosis in various experimental settings.[1][3][5][6]

Principle of the Assay

The assay is based on the enzymatic activity of neutrophil elastase released during NETosis.
The substrate, (Z-Ala-Ala-Ala-Ala)2Rh110, is a non-fluorescent molecule that is specifically
recognized and cleaved by active NE. This cleavage releases Rhodamine 110, which emits a
strong fluorescent signal. The intensity of the fluorescence is directly proportional to the amount
of active NE present in the sample, thus providing a quantitative measure of NETosis.
Fluorescence can be measured using a fluorescence plate reader with excitation and emission
wavelengths of approximately 485 nm and 525 nm, respectively[1][3][5][6].
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Signaling Pathways in NETosis

NETosis is a complex biological process involving multiple signaling pathways that can be
triggered by a variety of stimuli. The specific pathways activated can differ depending on the
stimulus. Key pathways include the activation of Protein Kinase C (PKC), generation of
Reactive Oxygen Species (ROS) by NADPH oxidase, and the involvement of enzymes like
Myeloperoxidase (MPO) and Neutrophil Elastase (NE).
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Caption: Simplified signaling pathways of NETosis.
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Experimental Workflow

The following diagram outlines the general workflow for measuring NETosis using the (Z-Ala-
Ala-Ala-Ala)2Rh110 substrate.
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Caption: General experimental workflow for NETosis measurement.

Detailed Protocols
Reagent Preparation

Assay Buffer: Prepare an appropriate assay buffer as recommended by the substrate
supplier. A common buffer is RPMI-1640 with 0.5% Bovine Serum Albumin (BSA). Avoid
using serum that contains inhibitors of neutrophil elastase[7].

(Z-Ala-Ala-Ala-Ala)2Rh110 Substrate Solution: Prepare the substrate solution immediately
before use. Dissolve the substrate in a suitable solvent like DMF or DMSO to make a stock
solution, which can then be diluted in the assay buffer to the final working concentration[1].

Stimuli and Inhibitors: Prepare stock solutions of NETosis inducers (e.g., Phorbol 12-
myristate 13-acetate - PMA) and inhibitors (e.g., Sivelestat, GW311616A) in an appropriate
solvent (e.g., DMSO) at a concentration that allows for further dilution in the cell culture
medium.

Neutrophil Isolation

This protocol is a general guideline for isolating human neutrophils from whole blood.

Collect whole blood in collection tubes containing an anticoagulant (e.g., EDTA).

Dilute the blood with an equal volume of PBS.

Carefully layer the diluted blood over a density gradient medium (e.g., Histopaque®-1077).
Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

After centrifugation, aspirate and discard the upper layers, being careful not to disturb the
neutrophil layer.

Collect the neutrophil layer and transfer it to a new conical tube.

Wash the cells with PBS and centrifuge at 250 x g for 10 minutes.
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» To remove contaminating red blood cells, perform a hypotonic lysis by resuspending the cell
pellet in sterile water for 30 seconds, followed by the addition of an equal volume of 1.7%
NaCl solution.

e Wash the cells again with PBS.

e Resuspend the purified neutrophils in the assay buffer and determine the cell concentration
using a hemocytometer or an automated cell counter.

NETosis Induction and Elastase Activity Assay

o Seed the isolated neutrophils into a black, clear-bottom 96-well plate at a density of 2 x 10"5
to 5 x 1075 cells/well.

« If using inhibitors, pre-incubate the cells with the desired concentration of the inhibitor for 30-
60 minutes at 37°C.

o Add the NETosis-inducing stimulus (e.g., PMA at a final concentration of 25-100 nM) to the
appropriate wells. Include wells with unstimulated cells as a negative control.

 Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 2-4 hours to allow for
NETosis to occur.

 After incubation, add the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate solution to each well to a
final concentration of 10-20 uM.

o Immediately measure the fluorescence intensity using a fluorescence plate reader
(Excitation/Emission = 485/525 nm). Kinetic readings can be taken every 5-10 minutes for 1-
2 hours, or an endpoint reading can be taken after a defined incubation period.

Data Presentation and Analysis

The results can be expressed as Relative Fluorescence Units (RFU) or calculated as the rate
of substrate cleavage (RFU/min) for kinetic assays. Data should be normalized to the
unstimulated control to determine the fold-change in neutrophil elastase activity.
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Table 1: Neutrophil Elastase Activity in Response to
Various Stimuli

Neutrophil
. Elastase
. . Incubation .
Stimulus Concentration . Activity (Fold Reference
Time (hours)
Change vs.

Unstimulated)

PMA 50 M 3 5.2 [8][9]
A23187 4 uM 3 3.8 [10]
Nigericin 15 uM 3 4.1 [10]
Candida albicans  MOI 2 3 4.5 [10]
GBS MOI 10 3 3.9 [10]

Table 2: Effect of Inhibitors on PMA-Induced Neutrophil
I ..

Pre-incubation % Inhibition of

Inhibitor Concentration ] ] o Reference
Time (min) NE Activity
Sivelestat 100 uM 60 ~70% [11]
GW311616A 10 pM 60 ~85% [12]
MeOSu-AAPV-
10 pM 30 64% [13]
CMK

Note: The quantitative data presented in the tables are representative and may vary depending
on the specific experimental conditions, including donor variability, cell density, and exact assay

parameters.

Troubleshooting

e High Background Fluorescence:
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o Ensure complete removal of any residual red blood cells, as they can contribute to
background fluorescence.

o Wash the cells thoroughly after isolation.

o Include a "no-cell" control well containing only media and the substrate to determine the
background fluorescence of the reagents.

e Low Signal:

o Ensure neutrophils are viable and have not been activated prematurely during the isolation
process.

o Optimize the concentration of the stimulus and the incubation time for NETosis induction.

o Confirm the correct excitation and emission wavelengths are being used on the plate
reader.

« High Variability between Replicates:
o Ensure accurate and consistent cell seeding in all wells.
o Mix reagents thoroughly before adding them to the wells.
o Avoid introducing bubbles into the wells when adding reagents.

By following these detailed protocols and application notes, researchers can effectively utilize
the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate to quantify neutrophil elastase activity as a reliable
and sensitive measure of NETosis, facilitating research in immunology, inflammation, and drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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